Cas no 1105195-05-8 (6-chloro-N-[2-(diethylamino)ethyl]-1,3-benzothiazol-2-amine)

• Product Name: 6-chloro-N-[2-(diethylamino)ethyl]-1,3-benzothiazol-2-amine
• CAS No: 1105195-05-8
• MF: C₁₃H₁₈ClN₃S
• MW: 283.820120334625
• MDL: MFCD11986980
• CID: 4560675
• PubChem ID: 33679965
• Update Time: 2025-06-07

6-chloro-N-[2-(diethylamino)ethyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N'-(6-Chloro-1,3-benzothiazol-2-yl)-N,N-diethylethane-1,2-diamine
• 1,2-Ethanediamine, N2-(6-chloro-2-benzothiazolyl)-N1,N1-diethyl-
• 6-chloro-N-[2-(diethylamino)ethyl]-1,3-benzothiazol-2-amine

• MDL： MFCD11986980
• Inchi： 1S/C13H18ClN3S/c1-3-17(4-2)8-7-15-13-16-11-6-5-10(14)9-12(11)18-13/h5-6,9H,3-4,7-8H2,1-2H3,(H,15,16)
• InChI Key： YZXVQIDQLMNKPA-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)CNC1=NC2=CC=C(Cl)C=C2S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-chloro-N-[2-(diethylamino)ethyl]-1,3-benzothiazol-2-amine

6-Chloro-N-[2-(Diethylamino)ethyl]-1,3-Benzothiazol-2-amine (CAS No. 1105195-05-8): An Overview of Its Properties and Applications

6-Chloro-N-[2-(diethylamino)ethyl]-1,3-benzothiazol-2-amine (CAS No. 1105195-05-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.

The molecular structure of 6-chloro-N-[2-(diethylamino)ethyl]-1,3-benzothiazol-2-amine is characterized by a benzothiazole core substituted with a chloro group at the 6-position and an amino group linked to a diethylaminoethyl moiety. This unique structural arrangement confers the compound with specific pharmacological properties that make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 6-chloro-N-[2-(diethylamino)ethyl]-1,3-benzothiazol-2-amine in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that 6-chloro-N-[2-(diethylamino)ethyl]-1,3-benzothiazol-2-amine could be a valuable lead compound for the development of new therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 6-chloro-N-[2-(diethylamino)ethyl]-1,3-benzothiazol-2-amine has also shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. These results indicate that 6-chloro-N-[2-(diethylamino)ethyl]-1,3-benzothiazol-2-amine may have potential as an anticancer agent.

The pharmacokinetic properties of 6-chloro-N-[2-(diethylamino)ethyl]-1,3-benzothiazol-2-amine have been extensively studied to assess its suitability for therapeutic use. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for systemic administration. Furthermore, it has been found to have low toxicity and minimal side effects in animal models, which is a crucial factor for its potential clinical development.

The synthesis of 6-chloro-N-[2-(diethylamino)ethyl]-1,3-benzothiazol-2-amine involves several well-established chemical reactions. The process typically begins with the formation of the benzothiazole core through a cyclization reaction followed by substitution reactions to introduce the desired functional groups. The final step involves coupling the amino group with the diethylaminoethyl moiety using standard amine coupling techniques. The synthetic route is highly reproducible and can be scaled up for commercial production.

In conclusion, 6-chloro-N-[2-(diethylamino)ethyl]-1,3-benzothiazol-2-amine (CAS No. 1105195-05-8) is a versatile compound with significant potential in both neurological and oncological applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and drug discovery.